5-Bromo-4-cyclopropoxynicotinamide

• Molecular Formula: C9H9BrN2O2
• Molecular Weight: 257.08 g/mol
• IUPAC Name: 5-bromo-4-cyclopropyloxypyridine-3-carboxamide
• InChI: InChI=1S/C9H9BrN2O2/c10-7-4-12-3-6(9(11)13)8(7)14-5-1-2-5/h3-5H,1-2H2,(H2,11,13)
• InChI Key: UBXIWVYXEDAMGC-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=C(C=NC=C2C(=O)N)Br

Description

5-Bromo-4-cyclopropoxynicotinamide is a nicotinamide derivative featuring a pyridine ring substituted with a bromine atom at position 5, a cyclopropoxy group at position 4, and an amide functional group at position 2. The bromine and cyclopropoxy groups likely influence steric and electronic properties, while the amide group enhances hydrogen-bonding capacity and solubility compared to ester or aldehyde analogs .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 5-Bromo-4-cyclopropoxynicotinamide typically involves the bromination of 4-cyclopropoxynicotinamide. The reaction is carried out using bromine or a brominating agent under controlled conditions to ensure selective bromination at the desired position.

Industrial Production Methods: Industrial production methods for 5-Bromo-4-cyclopropoxynicotinamide may involve large-scale bromination reactions using automated systems to ensure consistency and efficiency. The use of advanced purification techniques, such as recrystallization and chromatography, is essential to obtain high-purity products.

Chemical Reactions Analysis

Types of Reactions:

Oxidation: 5-Bromo-4-cyclopropoxynicotinamide can undergo oxidation reactions, leading to the formation of various oxidized derivatives.

Reduction: Reduction reactions can convert the bromine atom to a different functional group, such as a hydroxyl group.

Substitution: The bromine atom in 5-Bromo-4-cyclopropoxynicotinamide can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.

Substitution: Nucleophilic substitution reactions often use reagents like sodium azide or thiourea.

Major Products Formed:

Oxidation: Oxidized derivatives with additional functional groups.

Reduction: Reduced derivatives with different functional groups replacing the bromine atom.

Substitution: Substituted derivatives with various nucleophiles replacing the bromine atom.

Scientific Research Applications

Chemistry: 5-Bromo-4-cyclopropoxynicotinamide is used as a building block in organic synthesis. It serves as a precursor for the synthesis of more complex molecules and can be used in various coupling reactions.

Biology: In biological research, this compound is studied for its potential as a biochemical probe. It can be used to investigate the interactions of nicotinamide derivatives with biological targets.

Medicine: The compound is explored for its potential therapeutic applications. It may have activity against certain diseases and is studied for its pharmacological properties.

Industry: In the industrial sector, 5-Bromo-4-cyclopropoxynicotinamide is used in the development of new materials and chemical processes. Its unique structure makes it valuable for various industrial applications.

Mechanism of Action

The mechanism of action of 5-Bromo-4-cyclopropoxynicotinamide involves its interaction with specific molecular targets. The bromine atom and the nicotinamide moiety play crucial roles in its activity. The compound may interact with enzymes or receptors, leading to modulation of biological pathways. The exact molecular targets and pathways involved are subjects of ongoing research.

Comparison with Similar Compounds

Table 1: Key Structural and Functional Comparisons

Compound Name	CAS No.	Substituents (Positions)	Functional Group	Similarity Score	Key Properties/Inferences
5-Bromo-4-methylnicotinaldehyde	206997-15-1	Br (5), CH₃ (4)	Aldehyde	0.92	Higher reactivity (aldehyde); methyl group reduces steric hindrance compared to cyclopropoxy
2-Amino-5-bromonicotinaldehyde	1289001-34-8	Br (5), NH₂ (2)	Aldehyde	0.89	Amino group enhances basicity; positional isomerism may alter target binding
Methyl 6-bromo-4-chloronicotinate	1256789-73-7	Br (6), Cl (4)	Ester	0.95	Chlorine as a leaving group; ester functionality aids in prodrug design
5-Bromo-4-chloronicotinic acid	1256808-62-4	Br (5), Cl (4)	Carboxylic acid	0.80	Acidic group improves solubility; chloro substituent less stable than cyclopropoxy in vivo

Substituent Effects

• Bromine Position : Bromine at position 5 (as in the target compound) is conserved in high-similarity analogs (e.g., 5-Bromo-4-methylnicotinaldehyde, 0.92), suggesting its role in electronic modulation or halogen bonding .
• Cyclopropoxy vs. Methyl/Chloro : The cyclopropoxy group (target compound) introduces greater steric bulk and electron-donating character compared to methyl () or chloro () substituents. This may enhance metabolic stability but reduce synthetic accessibility .
• Amide vs. Aldehyde/Ester : The amide group in the target compound likely improves solubility and hydrogen-bonding interactions compared to aldehydes () or esters (), which are more reactive or metabolically labile .

Research Findings and Implications

Biological Relevance: The 0.89 similarity score of 2-Amino-5-bromonicotinaldehyde highlights the impact of amino group placement on bioactivity, implying that the target compound’s amide at position 3 may optimize target engagement .

Stability Considerations : Chloro-substituted analogs (e.g., 5-Bromo-4-chloronicotinic acid, similarity 0.80) exhibit lower similarity due to reduced stability compared to cyclopropoxy ethers, which resist hydrolysis .